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Compound of Interest

Compound Name: Cephaibol D

Cat. No.: B15566547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cephaibol D is a member of the cephaibols, a group of peptaibol antibiotics isolated from the

fungus Acremonium tubakii DSM 12774.[1][2] These peptides are characterized by a high

content of the unusual amino acids α-aminoisobutyric acid (Aib) and isovaline (Iva). This guide

provides a comprehensive overview of the known physicochemical properties of Cephaibol D,

detailed experimental protocols for its characterization, and an exploration of its potential

biological activities.

Physicochemical Properties
The physicochemical properties of Cephaibol D have been determined through a combination

of mass spectrometry and amino acid analysis, as detailed in the primary literature by Schiell et

al. (2001).[1][2]
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Property Value Source

Molecular Formula C₇₇H₁₂₉N₁₇O₂₀ Schiell et al. (2001)

Molecular Weight 1621.9 Da Schiell et al. (2001)

Amino Acid Sequence

Ac-Phe-Aib-Aib-Aib-D-Iva-Gly-

Leu-Aib-Aib-Hyp-Gln-D-Iva-

Hyp-Aib-Pro-Pheol

Schiell et al. (2001)

Melting Point Not Reported

Solubility Not Reported

Note: While specific data on the melting point and solubility of Cephaibol D are not available in

the reviewed literature, peptaibols are generally known to be sparingly soluble in water and

more soluble in organic solvents like methanol and chloroform.

Experimental Protocols
The characterization of Cephaibol D involves a series of sophisticated analytical techniques.

The following protocols are based on the methodologies described for the analysis of the

cephaibol family of peptides.[1][2]

Isolation and Purification of Cephaibol D
The isolation of cephaibols from Acremonium tubakii is a multi-step process involving extraction

and chromatographic separation.

Workflow for Isolation and Purification:
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Extraction Purification

Fungal Culture Mycelium Extraction
Acetone

Crude Extract Silica Gel ChromatographyGradient Elution Fractions Sephadex LH-20 Chromatography
Methanol

Further Fractions Preparative HPLC
Acetonitrile/Water Gradient

Pure Cephaibol D

Mass Spectrometry

Amino Acid Analysis

Pure Cephaibol D FAB-MS/MS

Fragmentation

Acid Hydrolysis

6N HCl

Amino Acid Sequence

Complete Structure

Amino Acid Mixture Chiral GC or HPLC
Derivatization

Stereochemistry

Cephaibol D

Cell Membrane

Interaction

Ion Channel Formation

Disruption of Membrane Potential

Cell Death
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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